N-(3-bromophenyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(3-bromophenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C11H13BrN2O/c12-9-4-3-5-10(8-9)13-11(15)14-6-1-2-7-14/h3-5,8H,1-2,6-7H2,(H,13,15)
• InChI Key: SVAFKEPFCJWPEO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C11H13BrN2O
• Molecular Weight: 269.14 g/mol

Description

“N-(3-bromophenyl)pyrrolidine-1-carboxamide” is a chemical compound with the CAS Number: 1211027-42-7. It has a molecular weight of 269.14 and its IUPAC name is N-(3-bromophenyl)-1-pyrrolidinecarboxamide.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H13BrN2O/c12-9-4-3-5-10(8-9)13-11(15)14-6-1-2-7-14/h3-5,8H,1-2,6-7H2,(H,13,15). This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 269.14. It is stored at a temperature of 28 C.

Scientific Research Applications

Synthesis and Crystal Structure Analysis

Compounds similar to "N-(3-bromophenyl)pyrrolidine-1-carboxamide" are synthesized and characterized to understand their molecular structure, crystal packing, and electronic properties. For example, the synthesis, crystal structure, and DFT study of a novel pyrrolidine-1-carboxamide derivative highlight the methods for determining the molecular and crystal structure, including NMR, FT-IR, MS, and X-ray diffraction techniques. These methods provide a foundation for the analysis of similar compounds (Zhou et al., 2021).

Biological Activities

Research on related compounds often explores their potential biological activities, such as antiproliferative effects on cancer cells or potential as enzyme inhibitors. While the specific biological activities of "this compound" were not mentioned, studies on similar compounds provide a template for biological evaluation. For instance, the antiproliferative activity of a pyrrolidine derivative on melanoma cells was evaluated, demonstrating the potential for related compounds to be explored for their anticancer properties (Zhou et al., 2021).

Mechanism of Action

Target of Action

The primary target of N-(3-bromophenyl)pyrrolidine-1-carboxamide is the Enoyl-[acyl-carrier-protein] reductase [NADH] in Mycobacterium tuberculosis . This enzyme plays a crucial role in the mycobacterial fatty acid elongation cycle, which is essential for the survival and virulence of Mycobacterium tuberculosis .

Mode of Action

This compound interacts with the Enoyl-[acyl-carrier-protein] reductase [NADH] by binding to its active site, thereby inhibiting the enzyme’s activity . This interaction disrupts the mycobacterial fatty acid elongation cycle, leading to the inhibition of Mycobacterium tuberculosis growth .

Biochemical Pathways

The inhibition of Enoyl-[acyl-carrier-protein] reductase [NADH] disrupts the mycobacterial fatty acid elongation cycle, a critical pathway for the synthesis of mycolic acids. Mycolic acids are unique, long-chain fatty acids that are key components of the cell wall of Mycobacterium tuberculosis. The disruption of this pathway leads to the inhibition of mycolic acid synthesis, compromising the integrity of the bacterial cell wall and ultimately leading to the death of the bacteria .

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, efficacy, and safety profile .

Result of Action

The molecular and cellular effects of this compound’s action result in the inhibition of Mycobacterium tuberculosis growth. By disrupting the mycobacterial fatty acid elongation cycle, the compound compromises the integrity of the bacterial cell wall, leading to the death of the bacteria .

Safety and Hazards

The safety data sheet for “N-(3-bromophenyl)pyrrolidine-1-carboxamide” suggests that it should be handled with care. It is recommended to wash face, hands, and any exposed skin thoroughly after handling. It should not be eaten, drunk, or smoked when using this product. It should be used only outdoors or in a well-ventilated area. It is also advised not to breathe dust/fume/gas/mist/vapors/spray. Protective gloves, protective clothing, eye protection, and face protection should be worn while handling this compound.